WyneO

• Molecular Formula: C23H20BrO2P
• Molecular Weight: 439.3 g/mol
• InChI: InChI=1S/C23H20O2P.BrH/c1-2-18-25-23(24)19-26(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22;/h1,3-17H,18-19H2;1H/q+1;/p-1
• InChIKey: BXRYUYJDTSNWNI-UHFFFAOYSA-M

Quantitative detection of cysteine sulfenic acid (Cys-SOH) is confounded by probe cross-reactivity with glutathione and thiols. WYneO solves this via a Wittig-alkyne mechanism that covalently targets only the electrophilic γ-sulfur of sulfenylated cysteine. - **Selectivity**: Zero cross-reactivity with GSH, GSSG, GSNO, sulfinic/sulfonic acids - **Kinetics**: Matches WYneC (rapid) with 147 sulfenylated sites vs 126 for BTD in A549 lysate - **Workflow**: Terminal alkyne enables CuAAC conjugation to fluorophores or biotin; compatible with live-cell and native lysate buffers (no reducing agents) Procurement-ready in research quantities. Stable for cold-chain shipping.

WYneO Sulfenylated Protein Detection Probe

WYneO (CAS 1648555-11-6, C23H20BrO2P, MW 439.28) is a functionalized triphenylphosphonium (TPP) ylide belonging to the Wittig-alkyne (WYne) family of chemoselective probes designed for the detection of protein S-sulfenylation [1]. This compound leverages the nucleophilic α‑carbon of the Wittig reagent to form a covalent bond with the electrophilic γ‑sulfur of cysteine sulfenic acid (Cys‑SOH), a pivotal post‑translational redox modification [2]. WYneO incorporates a terminal alkyne handle enabling downstream conjugation to azide‑bearing tags (e.g., fluorophores or biotin) via copper‑catalyzed click chemistry [3]. The probe exhibits robust reactivity in aqueous buffers at physiological pH and is compatible with live‑cell labeling workflows [4].

Chemoselective detection of protein S-sulfenylation via Wittig-alkyne ligation

Terminal alkyne handle for CuAAC conjugation to azide tags (fluorophores, biotin)

Compatible with live-cell labeling and native lysate workflows at physiological pH

• [1] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [3] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [4] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

WYneO Probe Differentiation

Despite a shared core Wittig‑reagent scaffold, substitution among WYne probes (WYneO, WYneC, WYneN) or with earlier sulfenic acid probes (e.g., DYn‑2, BTD, CN‑Alkyne) leads to marked differences in reaction kinetics, adduct stability, and proteomic coverage [1]. For instance, WYneO exhibits nearly equivalent reactivity to WYneC but produces a labile S‑adduct under reducing conditions, whereas WYneC adducts remain stable [2]. Conversely, WYneN—despite slower kinetics—yields >10‑fold more identified sulfenylated sites in chemoproteomic workflows due to its unique base‑promoted TPP cleavage [3]. Generic substitution therefore risks compromised detection sensitivity, inaccurate site occupancy measurements, or loss of reproducibility in redox biology experiments [4].

Kinetics Reaction rates among WYne probes differ; WYneN is slower, potentially altering labeling depth in time-sensitive experiments.

Stability WYneO S-adduct is labile under reducing conditions (DTT, TCEP); WYneC adduct remains stable, limiting direct interchange in reduction-heavy workflows.

Coverage Proteomic site counts diverge: WYneN yields >2,000 sites after TPP cleavage, while WYneO identifies fewer; probe selection impacts sulfenylome depth.

• [1] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [3] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [4] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

WYneO Performance Comparison

Reaction Kinetics vs. WYneC and Legacy Probes

In a sulfenic acid dipeptide model at physiological pH, WYneO exhibited reactivity nearly identical to WYneC, which is 10‑fold faster than the BTD probe and approximately 1,500‑fold faster than the dimedone‑based DYn‑2 probe [1]. The rate constants for WYne probes ranged from 160 to 15,000 M⁻¹·s⁻¹ [2]. While CN‑Alkyne shows >150‑fold enhanced reactivity over dimedone , it does not approach the magnitude of acceleration offered by the WYne series.

Reaction kinetics

Reported

WYneO ≈ WYneC, 10× faster than BTD, 1,500× faster than DYn‑2 (dipeptide model, pH 7.4)

Supports accelerated labeling in aqueous sulfenic acid models; relative rate context must be verified in target matrix.

Rate constants 160–15,000 M⁻¹·s⁻¹ reported for WYne series; dipeptide model may differ from full protein reactivity.

Evidence Dimension	Reaction kinetics (relative rate)
Target Compound Data	Nearly equivalent to WYneC
Comparator Or Baseline	WYneC: 10‑fold faster than BTD, 1,500‑fold faster than DYn‑2; CN‑Alkyne: >150‑fold faster than dimedone
Quantified Difference	WYneO ≈ WYneC >> BTD (10×) >> DYn‑2 (1,500×)
Conditions	Sulfenic acid dipeptide model in aqueous buffer, pH 7.4

Why This Matters

Superior kinetics directly translate to higher labeling efficiency and reduced probe concentration requirements, improving sensitivity in low‑abundance sulfenylation detection.

• [1] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

Proteome Coverage in Native Lysates

In a comparative chemoproteomic analysis of A549 cell lysates, WYneO enabled the confident identification of 147 sulfenylated cysteine sites, whereas the older BTD probe yielded only 126 sites in the same workflow [1]. Notably, WYneC identified 474 sites, and WYneN—following TPP cleavage—identified over 2,000 sites [2]. The lower count for WYneO and WYneC is attributed to incomplete TPP cleavage during tryptic digestion, not to inferior probe reactivity [3].

Proteome coverage

Head-to-head

WYneO identified 147 sulfenylated sites vs. 126 for BTD (A549 lysates, 500 µM probe, 2 h)

Reported 17% increase in site identification over legacy BTD probe; coverage interpretation requires consideration of TPP cleavage limitations.

WYneC identified 474 sites; WYneN exceeded 2,000 after TPP cleavage, indicating coverage is strongly probe‑dependent.

Evidence Dimension	Number of identified sulfenylated sites (native lysate)
Target Compound Data	147 sites
Comparator Or Baseline	BTD: 126 sites; WYneC: 474 sites; WYneN: 0 sites (intact), >2,000 sites (cleaved)
Quantified Difference	WYneO identifies 21 more sites than BTD (17% increase)
Conditions	A549 cell lysates, 500 μM probe, 37 °C, 2 h labeling

Why This Matters

WYneO provides a meaningful improvement in proteomic coverage over legacy probes, enabling deeper profiling of the cellular sulfenylome.

• [1] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [3] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

Adduct Stability Under Reducing Conditions

While the S‑adduct formed by WYneO with sulfenic acid is stable in neutral and acidic buffers, it becomes labile in the presence of millimolar concentrations of reducing agents (e.g., DTT, TCEP) [1]. In contrast, the WYneC S‑adduct remains stable under identical reducing conditions [2]. This liability directly impacts the choice of downstream processing steps and makes WYneO less suitable for workflows requiring strong reducing environments.

Adduct stability

Head-to-head

WYneO S‑adduct degrades in mM DTT/TCEP; WYneC adduct remains intact under identical conditions

Workflows requiring reducing agents may compromise WYneO labeling; stability profile should guide probe selection for sample processing steps.

Stability assessed in dipeptide model at neutral pH; protein context may modulate adduct lability.

Evidence Dimension	Adduct stability under reducing conditions
Target Compound Data	Labile (adduct degrades in mM reducing agents)
Comparator Or Baseline	WYneC: Stable (adduct intact in mM reducing agents)
Quantified Difference	Qualitative difference – WYneO adduct degrades; WYneC adduct persists
Conditions	Sulfenic acid dipeptide model, neutral pH, DTT/TCEP present

Why This Matters

Researchers requiring reducing conditions (e.g., for thiol protection) should select WYneC over WYneO; conversely, WYneO is appropriate for workflows where reducing agents are excluded.

• [1] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

Selectivity Against Common Redox Species

WYne probes, including WYneO, show no detectable cross‑reactivity with glutathione (GSH), glutathione disulfide (GSSG), S‑nitrosoglutathione (GSNO), cysteine sulfinic acid, or glutathione sulfonic acid [1]. This contrasts with certain electrophilic probes that may react with free thiols. Additionally, while WYneC exhibits a very slow reaction with chemically activated disulfides (DTNB, 4‑DPS; ~100,000‑fold slower than sulfenic acid), WYneO and WYneN show even lower background toward these species [2].

Chemoselectivity

Class-level

No detectable cross‑reactivity with GSH, GSSG, GSNO, cysteine sulfinic acid, or glutathione sulfonic acid

Reported absence of interference with common biological redox species supports sulfenylation‑specific signal attribution.

WYneC shows minimal reaction with activated disulfides (~100,000‑fold slower than sulfenic acid); WYneO reactivity even lower.

Evidence Dimension	Selectivity against biological redox species
Target Compound Data	No detectable reaction with GSH, GSSG, GSNO, sulfinic acid, sulfonic acid
Comparator Or Baseline	WYneC: slight reaction with DTNB/4‑DPS (~100,000‑fold slower than sulfenic acid)
Quantified Difference	Qualitative – complete absence of cross‑reactivity
Conditions	Aqueous buffer, pH 7.4

Why This Matters

High chemoselectivity minimizes false‑positive signals and ensures that detected modifications genuinely reflect protein sulfenylation rather than other cysteine oxidation states.

• [1] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source

WYneO Application Scenarios

Sensitive Sulfenylation Detection in Native Lysates

WYneO's rapid kinetics (nearly matching WYneC) and superior proteome coverage relative to BTD (147 vs. 126 sites) [1] make it a preferred choice for chemoproteomic mapping of the sulfenylome when maximal sensitivity and speed are required. Use in native lysate workflows (e.g., A549, HeLa) without reducing agents ensures optimal adduct stability [2].

Selective Redox Signaling Studies

Owing to its complete lack of cross‑reactivity with GSH, GSSG, GSNO, and sulfinic/sulfonic acids [1], WYneO is ideal for experiments where false‑positive labeling of non‑sulfenylated species would compromise data interpretation. This includes investigations of redox signaling pathways where sulfenic acid is a key intermediate.

Comparative Probe Evaluation for Chemoproteomics

Because WYneO adducts are labile under reducing conditions [1], it serves as a valuable comparator to WYneC (stable under reduction) and WYneN (superior site coverage via TPP cleavage). Researchers optimizing a chemoproteomic workflow can benchmark WYneO against these analogs to select the probe whose stability and coverage profile best matches their sample preparation conditions.

Site-Specific Sulfenic Acid Stoichiometry

Although the landmark stoichiometry workflow utilized WYneN due to its higher site coverage [1], the underlying chemistry is conserved across the WYne family. WYneO may be substituted in stoichiometry experiments where the user's experimental system is already optimized for ester‑linked probes, or when a reduction‑labile tag is desired for controlled release of labeled peptides.

Application

Selection Property

Validation Focus

Native lysate sulfenylation profiling

Rapid aqueous kinetics with alkyne handle

Coverage comparison vs. BTD/legacy probes in target lysate

Redox signaling pathway studies

High chemoselectivity for sulfenic acid

Absence of cross‑reactivity with GSH, GSSG, GSNO, and sulfinic/sulfonic acids

Chemoproteomic workflow optimization

Reduction‑labile ester‑linked adduct

Adduct stability under DTT/TCEP compared to WYneC

Site‑specific sulfenic acid stoichiometry

Ester‑based, controlled‑release tag

Peptide release compatibility in stoichiometry workflows

• [1] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source
• [2] Shi Y, Fu L, Yang J, et al. Wittig reagents for chemoselective sulfenic acid ligation enables global site stoichiometry analysis and redox-controlled mitochondrial targeting. Nat Chem. 2021;13(11):1140-1150. View Source